JNJ-6379
Description
JNJ-6379, also known as JNJ-56136379, or JNJ-379,
Scientific Research Applications
JNJ-6379 in Chronic Hepatitis B Treatment
This compound, known as JNJ-56136379, is being explored for its potential in treating chronic Hepatitis B virus (HBV) infection. A phase 1 study involving treatment-naïve patients with chronic HBV infection demonstrated that this compound is well-tolerated and exhibits potent antiviral activity. This study supports further investigation of this compound in combination with nucleos(t)ide analogs for chronic HBV treatment (Zoulim et al., 2020).
Pharmacokinetics and Safety in Healthy Subjects
Another study focused on the pharmacokinetics, safety, and tolerability of this compound in healthy adults. This research found that this compound's plasma concentration and the area under the curve increased dose proportionally, and it was well-tolerated, setting the stage for further clinical trials (Vandenbossche et al., 2019).
Virology Analysis in HBV-Infected Patients
In a virology analysis of chronic HBV-infected patients treated with this compound, the study found that baseline polymorphisms and substitutions reducing this compound's in vitro activity were rare. This suggests minimal impact on virological response during a 4-week phase 1b study, which is encouraging for longer treatment durations (Verbinnen et al., 2020).
Mechanism of Action and Antiviral Properties
A study focusing on the antiviral properties and mechanisms of action of this compound revealed that it induces the formation of empty viral capsids, inhibiting HBV replication. This dual mechanism of action at different stages of the HBV life cycle could be crucial for developing new treatment strategies for chronic hepatitis B (Berke et al., 2020).
Properties
IUPAC Name |
Unknown |
|---|---|
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
JNJ-6379; JNJ 6379; JNJ6379; JNJ-56136379; JNJ 56136379; JNJ56136379; JNJ-379; JNJ 379; JNJ379; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
